Cas no 35199-18-9 (4-(chloromethyl)-2-(4-methylphenyl)-1,3-thiazole)

• Product Name: 4-(chloromethyl)-2-(4-methylphenyl)-1,3-thiazole
• CAS No: 35199-18-9
• MF: C₁₁H₁₀ClNS
• MW: 223.721800327301
• MDL: MFCD03423391
• CID: 311622
• PubChem ID: 2063596
• Update Time: 2025-04-19

4-(chloromethyl)-2-(4-methylphenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-2-(p-tolyl)thiazole
• 4-(Chloromethyl)-2-(4-methylphenyl)-1,3-thiazole
• 4-(CHLOROMETHYL)-2-(4-METHYLPHENYL)-1,3-THIAZOLE HYDROCHLORIDE
• Thiazole,4-(chloromethyl)-2-(4-methylphenyl)-
• DTXSID80366297
• AKOS000320865
• AB14536
• MFCD03423391
• 4-Chloromethyl-2-p-tolyl-thiazole
• EN300-34117
• 4-(Chloromethyl)-2-(4-methylphenyl)thiazole
• SCHEMBL201539
• 2-(p-tolyl)-4-chloromethylthiazole
• SODIUMMETAPHOSPHATE
• 35199-18-9
• MOMKYJPSVWEWPM-UHFFFAOYSA-N
• 4-(chloromethyl)-2-(4-methylphenyl)-1,3-thiazole

• MDL： MFCD03423391
• Inchi： 1S/C11H10ClNS/c1-8-2-4-9(5-3-8)11-13-10(6-12)7-14-11/h2-5,7H,6H2,1H3
• InChI Key： MOMKYJPSVWEWPM-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 223.0224
• Monoisotopic Mass: 223.022248
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 3.4

Experimental Properties

• Density: 1.233
• Boiling Point: 358.6°Cat760mmHg
• Flash Point: 170.7°C
• Refractive Index: 1.598
• PSA: 12.89